2,4-Bis(methylthio)imidazo[2,1-f][1,2,4]triazine-7-carbonitrile

• Molecular Formula: C8H7N5S2
• Molecular Weight: 237.3 g/mol
• IUPAC Name: 2,4-bis(methylsulfanyl)imidazo[2,1-f][1,2,4]triazine-7-carbonitrile
• InChI: InChI=1S/C8H7N5S2/c1-14-7-6-10-4-5(3-9)13(6)12-8(11-7)15-2/h4H,1-2H3
• InChI Key: BYUUPGNORRDSQD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NN2C1=NC=C2C#N)SC

Description

2,4-Bis(methylthio)imidazo[2,1-f][1,2,4]triazine-7-carbonitrile is a useful research compound. Its molecular formula is C8H7N5S2 and its molecular weight is 237.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(I2A): A mixture of 7-bromo-2,4-bis(methylthio)imidazo[2,1-f][1,2,4]triazine (6 g, 20.61 mmol), zinc cyanide (1.694 g, 14.42 mmol) and zinc powder (0.270 g, 4.12 mmol) in DMA (150 mL) in a 350 mL round bottom pressure flask was degassed by evacuating with vacuum and back filling with nitrogen three times. bis(tri-t-butylphosphine)palladium (0) (1.053 g, 2.061 mmol) was added and the above process was repeated three times. The reaction mixture was heated at 100° C. for 4 hours. LCMS showed completion of reaction with small amount of de-bromination byproduct and mostly product. The reaction mixture was filtered through a plug of Celite and the filtrate was concentrated in vacuo. The crude product was purified by flash chromatography on silica gel using an automated ISCO system (330 g column, eluting with 0-10% ethyl acetate/dichloromethane). 2,4-bis(methylthio)imidazo[2,1-f][1,2,4]triazine-7-carbonitrile (3.35 g) was obtained as a light yellow solid.